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Compound of Interest

Compound Name: Estriol-d2

Cat. No.: B594238 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Estriol-d2, a deuterated form of estriol,

for researchers, scientists, and drug development professionals. This document outlines its

chemical properties, applications in experimental settings, and the biological pathways it helps

to elucidate.

Core Data Summary
Estriol-d2 is a stable, isotopically labeled version of estriol, a metabolite of estradiol and a

major estrogen produced during the later stages of pregnancy.[1] Its primary application in

research is as an internal standard for the precise quantification of estriol in biological samples

using mass spectrometry-based methods.[1]

Property Value Source

CAS Number 53866-32-3
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₈H₂₂D₂O₃ --INVALID-LINK--

Molecular Weight 290.4 g/mol --INVALID-LINK--

Synonyms

E3-d2, 16α-hydroxy-17β-

Estradiol-d2, 1,3,5(10)-

Estratriene-3,16α,17β-triol-d2

--INVALID-LINK--

Purity ≥98% --INVALID-LINK--
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Experimental Protocols
Estriol-d2 is crucial for accurate bioanalytical method validation, particularly in liquid

chromatography-mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry

(GC-MS) assays.[2] Its use as an internal standard corrects for variability during sample

preparation and analysis.

Protocol for Quantification of Estriol in Human Plasma
using LC-MS/MS
This protocol is a generalized representation based on established methodologies for steroid

hormone analysis.

Sample Preparation (Protein Precipitation):

To 100 µL of a plasma sample (blank, calibration standard, quality control, or unknown),

add a known concentration of Estriol-d2 solution as the internal standard.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute to ensure thorough mixing.

Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the dried residue in 100 µL of the mobile phase for injection into the LC-

MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

Instrumentation: An API-5000 triple-quadrupole mass spectrometer (or equivalent) coupled

with an electrospray ionization (ESI) source and an HPLC system.

Quantitation: Multiple reaction monitoring (MRM) analysis is performed in negative ion

mode.
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Internal Standard: Estriol-d2 is used for isotope dilution.

Protocol for Quantification of Estriol in Pharmaceutical
Preparations using GC-MS
This method is suitable for the determination of estriol in tablet form.

Sample Preparation and Derivatization:

Finely grind a known quantity of the pharmaceutical preparation (e.g., tablets) and

homogenize the powder.

Accurately weigh a portion of the powder and dissolve it in acetonitrile.

Sonicate the mixture for at least 10 minutes to aid dissolution and then filter.

Dilute an appropriate volume of the filtrate with acetonitrile to bring the concentration of

estriol within the working range of the assay.

For GC-MS analysis, derivatization is necessary to improve volatility and sensitivity. N-

methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is an effective derivatizing agent.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Column: A capillary column coated with 5% phenyl and 95% dimethylpolysiloxane is a

suitable choice for the separation of estriol.

Detection: Selected ion monitoring (SIM) in electron impact mode is used for quantitative

analysis.

Signaling Pathways Involving Estriol
As an estrogen, estriol's biological effects are mediated through estrogen receptors (ERs). The

signaling pathways can be broadly categorized into nuclear-initiated and membrane-initiated

pathways.

Estrogen Signaling Workflow
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The following diagram illustrates the generalized workflow for the quantification of estriol using

a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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